Cas no 131953-10-1 (2(3H)-Furanone,3-(2-bromoacetyl)dihydro-)

2(3H)-Furanone,3-(2-bromoacetyl)dihydro- structure
131953-10-1 structure
Product Name:2(3H)-Furanone,3-(2-bromoacetyl)dihydro-
CAS No:131953-10-1
MF:C6H7BrO3
MW:207.021981477737
CID:102233
PubChem ID:19794135
Update Time:2025-04-18

2(3H)-Furanone,3-(2-bromoacetyl)dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone,3-(2-bromoacetyl)dihydro-
    • 2(3H)-Furanone, 3-(bromoacetyl)dihydro- (9CI)
    • 3-(2-bromoacetyl)oxolan-2-one
    • SCHEMBL8555944
    • 131953-10-1
    • bromoacetyl-butyrolactone
    • 3-(Bromoacetyl)oxolan-2-one
    • DTXSID70599991
    • Inchi: 1S/C6H7BrO3/c7-3-5(8)4-1-2-10-6(4)9/h4H,1-3H2
    • InChI Key: AYSOCAHINNSWQL-UHFFFAOYSA-N
    • SMILES: BrCC(C1C(=O)OCC1)=O

Computed Properties

  • Exact Mass: 205.95781
  • Monoisotopic Mass: 205.95786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

2(3H)-Furanone,3-(2-bromoacetyl)dihydro- Related Literature

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